Cas no 879006-67-4 (2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride)

• Product Name: 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride
• CAS No: 879006-67-4
• MF: C₁₄H₂₁ClN₂O
• MW: 268.782342672348
• CID: 1073372
• PubChem ID: 24761491
• Update Time: 2025-10-05

2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-phenyl-1-(1-piperidinyl)-1-propanone hydrochloride
• 1-oxo-3-phenyl-1-piperidin-1-ylpropan-2-amine
• 879006-67-4
• SMR000565151
• 2-amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride
• 1-(2-Amino-3-phenyl-1-oxopropyl)piperidine hydrochloride
• MLS001202175
• AKOS015848027
• 2-amino-3-phenyl-1-piperidin-1-ylpropan-1-one;hydrochloride
• 2-amino-3-phenyl-1-(piperidin-1-yl)propan-1-onehydrochloride
• Z1450533669
• EN300-64715
• CHEMBL1707269
• MFCD09028973
• 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride

• MDL： MFCD09028973
• Inchi： 1S/C14H20N2O.ClH/c15-13(11-12-7-3-1-4-8-12)14(17)16-9-5-2-6-10-16;/h1,3-4,7-8,13H,2,5-6,9-11,15H2;1H
• InChI Key： FSXJYWJPMIXXGR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)N1CCCCC1

Computed Properties

• Exact Mass: 268.1342410g/mol
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride

Recent Advances in the Study of 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride (CAS: 879006-67-4)

The compound 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride (CAS: 879006-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the primary areas of investigation has been the compound's interaction with neurotransmitter systems. Preliminary studies suggest that 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride may modulate dopaminergic and serotonergic pathways, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as molecular docking studies and in vitro receptor binding assays to better understand these interactions. These studies have provided valuable insights into the compound's affinity for specific receptor subtypes, paving the way for further optimization of its pharmacological profile.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. In vivo studies using animal models have demonstrated that 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride exhibits significant inhibitory effects on pro-inflammatory cytokines. This finding is particularly relevant given the growing need for novel anti-inflammatory drugs with improved efficacy and reduced side effects. The compound's ability to modulate inflammatory pathways without causing significant toxicity makes it a promising candidate for further development.

The synthesis and optimization of 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride have also been areas of active research. Recent advancements in synthetic chemistry have enabled more efficient production of the compound, with improved yields and purity. Researchers have explored various synthetic routes, including novel catalytic methods and green chemistry approaches, to enhance the scalability and sustainability of the synthesis process. These developments are crucial for facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride as a therapeutic agent. Current research is focused on addressing issues related to bioavailability, metabolic stability, and potential off-target effects. Advanced formulation strategies, including the development of prodrugs and targeted delivery systems, are being investigated to overcome these limitations. Additionally, comprehensive safety and toxicology studies are underway to ensure the compound's suitability for human use.

In conclusion, 2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride represents a promising compound with diverse therapeutic potential. Recent research has shed light on its mechanisms of action, pharmacological properties, and potential clinical applications. As studies continue to advance, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating a range of conditions, from neurological disorders to inflammatory diseases. The ongoing research efforts underscore the importance of continued investment in the exploration of novel chemical entities like 879006-67-4.